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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists working on mitigating hydrogen-induced

cracking (HIC) in high-strength pipeline steels.

Troubleshooting Guides
This section addresses specific issues that may arise during HIC-related experiments.

Issue 1: Inconsistent or non-reproducible HIC test results.

Question: We are observing significant scatter in our HIC test results (CLR, CTR, CSR

values) even when using specimens from the same steel plate. What could be the cause?

Answer: Inconsistent HIC test results can stem from several factors. Firstly, variations in the

steel's microstructure, even within the same plate, can influence susceptibility to HIC.[1]

Secondly, ensure strict adherence to the sample preparation protocol, as surface conditions

are critical for consistent results.[2] Finally, environmental parameters within the test solution,

such as pH and H2S concentration, must be carefully controlled throughout the 96-hour test

duration specified in NACE TM0284, as fluctuations can alter the severity of the test

environment.[3][4][5]

Issue 2: Difficulty in controlling the test environment.
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Question: We are finding it challenging to maintain a stable pH in our H2S-saturated test

solution as per NACE TM0284. What are some best practices for environmental control?

Answer: Maintaining a stable pH in the test solution is crucial for reproducible HIC testing.[4]

The NACE TM0284 standard outlines the use of specific buffered solutions (Solution A or B)

to help stabilize the pH.[5][6] It is recommended to use a solution volume to specimen

surface area ratio of at least 3 mL/cm² to minimize changes in the solution chemistry due to

corrosion reactions.[7] Automated pH control systems can also be employed to overcome

the difficulty of frequent manual adjustments.[4] Regular monitoring and adjustment of the

H2S gas flow rate are also necessary to ensure continuous saturation of the test solution.

Issue 3: Challenges in post-test crack analysis and interpretation.

Question: After sectioning and polishing our HIC test specimens, we are having trouble

clearly identifying and measuring the cracks. What are the recommended metallographic

techniques?

Answer: Proper metallographic preparation is essential for accurate crack detection and

measurement.[8][9][10] The standard procedure involves sectioning the specimen, followed

by grinding with successively finer abrasive papers (e.g., up to 1200 grit) and then polishing

to a mirror finish, often using a diamond paste.[10][11] Etching the polished surface with a

suitable reagent, such as Nital (a solution of nitric acid in ethanol), helps to reveal the

microstructure and makes the cracks more visible under an optical or scanning electron

microscope.[11] Ensure that the sectioning process does not introduce new cracks or alter

the existing ones; using a low-speed diamond saw with coolant is recommended.[10][12]

Frequently Asked Questions (FAQs)
This section provides answers to common questions related to HIC in high-strength pipeline

steels.

What is the fundamental mechanism of Hydrogen-Induced Cracking (HIC)?

HIC is a form of hydrogen embrittlement that occurs in steels exposed to wet hydrogen

sulfide (H2S) environments, often termed "sour service".[13] The process begins with the

corrosion of the steel surface, which produces atomic hydrogen (H).[14] These hydrogen

atoms diffuse into the steel and accumulate at internal defects such as non-metallic
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inclusions and regions of susceptible microstructure.[15] Inside these voids, the hydrogen

atoms combine to form molecular hydrogen (H2), leading to a significant build-up of

internal pressure.[14] This pressure can initiate cracks, which then propagate and link up,

often in a stepwise manner, reducing the load-bearing capacity of the steel.[16]

What are the key microstructural features that influence HIC resistance?

The microstructure of the steel plays a critical role in its susceptibility to HIC. Harder

microstructural constituents like martensite and bainite are generally more prone to HIC

than softer phases like ferrite.[17] A uniform microstructure of fine-grained ferrite is

desirable for good HIC resistance. The presence of large, elongated manganese sulfide

(MnS) inclusions is particularly detrimental as they act as preferential sites for hydrogen

accumulation and crack initiation. Therefore, "clean steels" with very low sulfur content are

often specified for sour service applications.[18]

What is the NACE TM0284 standard and why is it important?

The NACE TM0284 standard, titled "Evaluation of Pipeline and Pressure Vessel Steels for

Resistance to Hydrogen-Induced Cracking," is a widely accepted test method for

assessing the HIC susceptibility of steels.[1][16] It provides a standardized procedure for

exposing unstressed steel specimens to an H2S-saturated environment for 96 hours.[3][5]

After exposure, the specimens are sectioned, and the extent of cracking is quantified by

calculating the Crack Length Ratio (CLR), Crack Thickness Ratio (CTR), and Crack

Sensitivity Ratio (CSR).[5][6] This standard allows for consistent evaluation and

comparison of HIC resistance among different steels and from different laboratories.[1]

How is the hydrogen content in steel measured, and what is the "critical hydrogen

concentration"?

Several techniques are used to measure the hydrogen content in steel, including thermal

desorption spectroscopy (TDS), which involves heating a sample in a vacuum and

measuring the evolved hydrogen with a mass spectrometer.[19] Another common method

is the electrochemical hydrogen permeation test, which measures the rate at which

hydrogen diffuses through a steel membrane.[20][21] The "critical hydrogen

concentration" is the threshold level of diffusible hydrogen above which a significant

degradation in the steel's mechanical properties, such as a reduction in tensile strength, is
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observed.[19] This value is not constant and depends on the steel's microstructure and

strength.[19]

What are the primary strategies for mitigating HIC in pipeline steels?

Mitigating HIC involves a multi-faceted approach focused on materials selection,

manufacturing processes, and operational controls. The primary strategies include:

Using "clean" steels: This involves minimizing the sulfur content to reduce the number

and size of manganese sulfide inclusions.[18]

Controlling the microstructure: Heat treatment and thermomechanical controlled

processing (TMCP) are used to produce a fine-grained, homogeneous microstructure,

typically with a ferrite-pearlite or acicular ferrite structure, which is more resistant to HIC.

Alloying additions: Adding elements like copper (Cu) and nickel (Ni) can improve HIC

resistance.

Inhibiting corrosion: In service, corrosion inhibitors can be used to reduce the corrosion

rate and, consequently, the amount of hydrogen generated on the steel surface.

Controlling environmental conditions: Where possible, controlling the pH and reducing

the H2S partial pressure in the service environment can lower the risk of HIC.[13]

Data Presentation
Table 1: Typical HIC Acceptance Criteria (as per NACE TM0284) for API 5L Grades

Parameter Acceptance Criteria

Crack Length Ratio (CLR) ≤ 15%

Crack Thickness Ratio (CTR) ≤ 5%

Crack Sensitivity Ratio (CSR) ≤ 2%

Note: These are common industry requirements for HIC-resistant steels; specific project

requirements may vary.[18]
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Table 2: Influence of Microstructure on HIC Susceptibility

Microstructure General HIC Susceptibility Key Characteristics

Ferrite Low
Soft, ductile phase. Fine,

equiaxed grains are beneficial.

Pearlite Moderate
Lamellar structure of ferrite

and cementite.

Bainite High
Harder and more brittle than

ferrite.

Martensite Very High

Hard, brittle, and highly

susceptible to hydrogen

embrittlement.[17]

Acicular Ferrite Low

Fine, interlocking ferrite plates

that can impede crack

propagation.

Experimental Protocols
1. NACE TM0284 Hydrogen-Induced Cracking Test

Objective: To evaluate the resistance of pipeline and pressure vessel steels to HIC.

Methodology:

Specimen Preparation: Machine three unstressed test specimens, typically 100 mm in

length, 20 mm in width, and with a thickness equal to the full thickness of the material (up

to 30 mm).[3] The surfaces should be ground to a uniform finish.

Test Solution: Prepare either Solution A (acidified brine: 5.0% NaCl and 0.5% glacial acetic

acid in distilled water) or Solution B (synthetic seawater).[5][6]

Test Setup: Place the specimens in a sealed glass vessel containing the test solution at a

ratio of at least 3 mL of solution per cm² of specimen surface area.[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.youtube.com/watch?v=3PBKNyF-bgU
https://www.benchchem.com/product/b1175346?utm_src=pdf-body
https://www.caltechindia.com/product/corrosion-testing/nace-corrosion-test/hydrogen-induced-cracking-test-hic-test/
https://www.haihaopiping.com/what-is-hydrogen-induced-cracking-hic-test.html
http://www.metalspiping.com/whats-hydrogen-induced-cracking-hic-and-hic-test.html
https://scispace.com/pdf/hydrogen-induced-cracking-hic-testing-of-low-alloy-steel-in-16k5j7if1g.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H2S Saturation: Continuously bubble H2S gas through the solution for the entire test

duration to maintain saturation.

Test Duration and Temperature: Maintain the test at a temperature of 25 ± 3°C for a

duration of 96 hours.[5][6]

Evaluation: After 96 hours, remove the specimens, clean them, and section them at three

locations along their length.

Metallographic Analysis: Grind, polish, and etch the cross-sections of each section.

Crack Measurement: Examine each cross-section under a microscope at 100x

magnification. Measure the length and thickness of any HIC cracks.

Calculation: Calculate the Crack Length Ratio (CLR), Crack Thickness Ratio (CTR), and

Crack Sensitivity Ratio (CSR) for each of the nine cross-sections. Report the average of

the three sections for each specimen.

2. Electrochemical Hydrogen Permeation Test (Devanathan-Stachurski Method)

Objective: To measure the effective hydrogen diffusivity and subsurface hydrogen

concentration in a steel sample.

Methodology:

Cell Setup: Use a two-compartment electrochemical cell (Devanathan-Stachurski cell) with

the steel membrane specimen separating the two chambers.[20]

Charging Side: Fill one compartment (the charging side) with an appropriate electrolyte

(e.g., an acidic solution). Hydrogen is generated on this side of the membrane, typically by

applying a cathodic current.

Detection Side: Fill the other compartment (the detection side) with an alkaline solution

(e.g., 0.1 M NaOH).[20] Apply an anodic potential to this side of the membrane to oxidize

any hydrogen that permeates through it. The background current should be allowed to

decay to a low, stable value before starting the test.
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Permeation Measurement: Start the hydrogen charging on the charging side. On the

detection side, record the anodic current as a function of time. The current will increase as

hydrogen begins to permeate through the membrane and will eventually reach a steady

state.

Data Analysis: The resulting permeation transient (a plot of current vs. time) is analyzed to

determine the effective diffusion coefficient (D_eff) from the rise time and the steady-state

permeation current, which is related to the subsurface hydrogen concentration (C₀).

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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